Cas no 1114886-46-2 (2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114886-46-2
• MF: C₂₃H₁₈ClNO₃S
• MW: 423.911923885345
• CID: 5387694
• Update Time: 2025-08-04

2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[4-(3,5-dimethylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone
• 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C23H18ClNO3S/c1-15-11-16(2)13-19(12-15)25-14-22(23(26)17-7-9-18(24)10-8-17)29(27,28)21-6-4-3-5-20(21)25/h3-14H,1-2H3
• InChI Key： VJPZTHTVNOMOKC-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C(C1=C([H])N(C2C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=2[H])C2=C([H])C([H])=C([H])C([H])=C2S1(=O)=O)=O

Additional information on 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Professional Introduction to Compound with CAS No. 1114886-46-2 and Product Name: 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

The compound with the CAS number 1114886-46-2 and the product name 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a benzothiazine core structure, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The benzothiazine scaffold is well-known for its versatility in drug design, often serving as a key pharmacophore in various therapeutic agents.

In recent years, the exploration of benzothiazine derivatives has expanded dramatically, driven by their demonstrated efficacy in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The specific substitution pattern in 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione, particularly the presence of a 4-chlorobenzoyl group and 3,5-dimethylphenyl moiety, contributes to its distinct pharmacological profile. These structural elements are strategically positioned to interact with biological targets with high specificity.

The benzothiazine core of this compound is known to exhibit significant biological activity due to its ability to engage with various enzymes and receptors. For instance, modifications at the 2-position and 4-position of the benzothiazine ring can influence its binding affinity and metabolic stability. The introduction of electron-withdrawing groups such as the 4-chlorobenzoyl moiety enhances the compound's interaction with hydrophobic pockets of target proteins, potentially improving its bioavailability.

Recent studies have highlighted the importance of 3-substituted benzothiazines in developing novel therapeutic agents. The 3,5-dimethylphenyl group in this compound not only contributes to its structural rigidity but also influences its electronic properties, making it an attractive candidate for further derivatization. This substitution pattern has been associated with enhanced binding interactions in several pharmacological assays.

The synthesis of 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the benzothiazine ring through cyclization reactions involving appropriate precursors. Subsequent functionalization at the 2- and 4-positions introduces the 4-chlorobenzoyl and 3,5-dimethylphenyl groups, respectively.

In terms of pharmacological activity, preliminary investigations suggest that this compound exhibits promising properties as an inhibitor of certain kinases and transcription factors. The combination of the benzothiazine scaffold, 4-chlorobenzoyl group, and 3,5-dimethylphenyl substituent creates a unique molecular architecture that may confer selective toxicity against specific disease pathways. This makes it a valuable scaffold for developing targeted therapies.

The potential applications of this compound are broad and span multiple therapeutic areas. In oncology research, for example, benzothiazine derivatives have shown promise as inhibitors of tyrosine kinases involved in cancer cell proliferation. The structural features of 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione align well with this role.

Moreover, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The interaction between the benzothiazine core and central nervous system (CNS) receptors is a focus area of current research. The presence of bulky substituents like the 3,5-dimethylphenyl group may enhance its penetration into neural tissues while minimizing off-target effects.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its target proteins. These studies reveal that the benzothiazine core, along with the 4-chlorobenzoyl and 3,5-dimethylphenyl groups, forms critical hydrogen bonds and hydrophobic interactions with key residues in the active site. This insight has guided further optimization efforts aimed at improving potency and selectivity.

The synthesis and characterization of analogs derived from 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione continue to be an active area of investigation. By modifying substituents at various positions on the benzothiazine ring or introducing new functional groups at these positions, researchers aim to uncover novel bioactive compounds with enhanced pharmacological profiles.

In conclusion, 2-(4-chlorobenzoyl)-4-(3,5-dimethylphenyl) - 44H - 11lambda6,44-benzo thia z ine -11,11 - dione (CAS No. 1114886 -46 -2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities . Its potential applications in oncology ,neurodegenerative diseases ,and other therapeutic areas make it a valuable scaffold for further research . Continued investigation into this compound and its derivatives will likely yield novel therapeutic agents that address unmet medical needs . p >